Cas no 15455-02-4 (2,4-Pentanedione, 3-(2,4-dinitrophenyl)-)

• Product Name: 2,4-Pentanedione, 3-(2,4-dinitrophenyl)-
• CAS No: 15455-02-4
• MF: C₁₁H₁₀N₂O₆
• MW: 266.206902980804
• CID: 1329349
• Update Time: 2024-08-18

2,4-Pentanedione, 3-(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-(2,4-dinitrophenyl)-
• 3-(2,4-dinitrophenyl)-2,4-pentanedione

• Inchi： 1S/C11H10N2O6/c1-6(14)11(7(2)15)9-4-3-8(12(16)17)5-10(9)13(18)19/h3-5,11H,1-2H3
• InChI Key： DCPQHLVFILJUAJ-UHFFFAOYSA-N
• SMILES： CC(=O)C(C1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O)C(=O)C

Computed Properties

• Exact Mass: 266.0539

Experimental Properties

• Density: 1.397±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 121 °C(Solvent: Acetic acid)
• Boiling Point: 429.5±45.0 °C(Predicted)
• PSA: 120.42
• pka: 6.14±0.46(Predicted)